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Compound of Interest

Compound Name: Tetradecanoate

Cat. No.: B1227901

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
tetradecanoate and its common forms, such as tetradecanoic acid (myristic acid) and its
esters (e.g., methyl tetradecanoate). The information is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

Tetradecanoic acid and its esters are generally considered to have low toxicity.[1] However,
different suppliers may classify the same chemical with different hazards. For instance, while
some safety data sheets (SDS) for methyl tetradecanoate and tetradecanoic acid state they
are not classified as hazardous substances[1][2][3], another SDS for myristic acid methyl ester
classifies it as a highly flammable liquid and vapor that causes skin and serious eye irritation.[4]
Therefore, it is imperative to always consult the specific safety data sheet provided by the
manufacturer for the exact product you are using.

Potential hazards can include:
e Eye and Skin Irritation: Direct contact may cause irritation.[4][5]

e Respiratory Tract Irritation: Inhalation of dust from the solid form or vapors from the heated
liquid may irritate the respiratory tract.[5][6]

o Flammability: Some ester forms may be flammable.[4]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.
The following table summarizes the recommended PPE for handling tetradecanoate

compounds.
Protection Type Specific Equipment Rationale and Citation
Safety glasses with side- To protect against splashes
Eye/Face Protection shields or chemical safety and dust that could cause eye
goggles. irritation.[2][5][ 7]
Chemical-resistant gloves To prevent skin contact, as
Skin Protection (e.g., Nitrile, PVC, or rubber). some forms may cause skin
Lab coat or protective clothing. irritation.[2][5][8][9]
Generally not required under ) )
) To prevent inhalation of
normal use with adequate ) )
) ) o airborne particles or vapors,
Respiratory Protection ventilation. If dust or vapors

which can cause respiratory
are generated, use a NIOSH- o
_ irritation.[5]
approved respirator.[1][2][5]

Handling and Storage Procedures

Handling:

e Always handle chemicals in a well-ventilated area.[5][7]
e Avoid contact with eyes, skin, and clothing.[5][7][10]

» Avoid breathing dust or vapors.[4][7]

e Wash hands thoroughly after handling.[8]

o Keep away from ignition sources and incompatible materials such as strong oxidizers, acids,
and bases.[4][5][10]

Storage:
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e Store in a cool, dry, and well-ventilated place.[1][5][10]

o Keep containers tightly closed when not in use.[5][10]

o Store away from incompatible materials.[5][10]

First-Aid Measures

Immediate response is critical in case of accidental exposure.

Exposure Route

First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Seek

medical attention if irritation persists.[2][5][6]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing.

Seek medical attention if irritation occurs.[2][5]

[8]

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. If symptoms persist,
consult a physician.[2][5][6]
Rinse mouth with water and then drink plenty of
Ingestion water. Do not induce vomiting. Seek medical

attention.[2][5][6]

Operational Plan: Spill Response

In the event of a spill, a clear and immediate plan of action is necessary to ensure safety and

minimize environmental contamination.
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Workflow for Handling a Tetradecanoate Spill
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Caption: Step-by-step procedure for safely managing a tetradecanoate spill.
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination.

o Chemical Waste: Dispose of tetradecanoate waste at a licensed hazardous-waste site in
accordance with all applicable federal, state, and local regulations.[5][6][11]

o Contaminated Materials: Any materials used for cleanup (e.g., absorbents, gloves,
contaminated clothing) should be placed in a sealed, labeled container and disposed of as
hazardous waste.[5][6][12]

o Small Quantities: Some regulations may permit the disposal of very small quantities with
household waste, but this should be verified with local authorities and institutional policies.[3]
Avoid discharging into sewers or drains.[1][3][5]

Quantitative Data

The following table presents relevant quantitative data for Tetradecanoic Acid. This information
is critical for risk assessment and emergency response planning.

Data Point Value Source

Protective Action Criteria

0.14 mg/m3 NOAA[12]
(PAC-1)
Protective Action Criteria
1.6 mg/m3 NOAA[12]
(PAC-2)
Protective Action Criteria
9.3 mg/m3 NOAA[12]
(PAC-3)
Flash Point (Methyl ] S
>110°C/>230 °F Fisher Scientific[2]
Tetradecanoate)
Molecular Weight ]
] ] 228.38 g/mol Cosmo Bio USA[1]
(Tetradecanoic Acid)
Molecular Weight (Methyl
242.2 g/mol CPAchem Ltd.[3]

Tetradecanoate)
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PAC values represent airborne concentration thresholds for different levels of health effects,
with PAC-1 being mild and transient and PAC-3 being life-threatening.

Experimental Protocols

The information presented in this guide is derived from Safety Data Sheets (SDS), which are
documents providing occupational safety and health information. These documents do not
contain detailed methodologies for scientific experiments. For experimental protocols involving
tetradecanoate, please refer to relevant scientific literature and established laboratory
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tetradecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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